Cas no 934600-95-0 (4-Amino-2-(trifluoromethyl)benzamide)

• Product Name: 4-Amino-2-(trifluoromethyl)benzamide
• CAS No: 934600-95-0
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• MDL: MFCD27933529
• CID: 4720477
• PubChem ID: 18543183
• Update Time: 2025-10-29

4-Amino-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(trifluoromethyl)benzamide
• 4-amino-2-(trifluoromethyl)-Benzamide
• FCH2501253
• Benzamide, 4-amino-2-(trifluoromethyl)-
• AX8271573
• BS-17888
• MFCD27933529
• AKOS028113531
• CIIQEBKPVAYPDK-UHFFFAOYSA-M
• DB-184653
• CS-0149921
• SCHEMBL3782361
• D83996
• 934600-95-0
• 4-Amino-2-(trifluoromethyl)benzamide

• MDL： MFCD27933529
• Inchi： 1S/C8H7F3N2O/c9-8(10,11)6-3-4(12)1-2-5(6)7(13)14/h1-3H,12H2,(H2,13,14)
• InChI Key： SFCGTQFWCJKPMA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(N)=O)N)(F)F

Computed Properties

• Exact Mass: 204.05104734g/mol
• Monoisotopic Mass: 204.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Amino-2-(trifluoromethyl)benzamide

4-Amino-2-(trifluoromethyl)benzamide (CAS No. 934600-95-0): Properties, Applications, and Market Insights

4-Amino-2-(trifluoromethyl)benzamide (CAS No. 934600-95-0) is a specialized organic compound with a unique molecular structure that combines an amino group and a trifluoromethyl group on a benzamide backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. The trifluoromethyl group enhances its lipophilicity, making it a valuable building block in drug discovery and material science.

The molecular formula of 4-Amino-2-(trifluoromethyl)benzamide is C₈H₇F₃N₂O, with a molecular weight of 204.15 g/mol. Its benzamide derivative structure is known for its stability and reactivity, which makes it suitable for various synthetic applications. Researchers often explore its potential in designing small molecule inhibitors and bioactive compounds, particularly in targeting enzymes and receptors.

One of the most discussed applications of 4-Amino-2-(trifluoromethyl)benzamide is in the development of pharmaceutical intermediates. The compound's ability to act as a precursor in synthesizing more complex molecules has made it a subject of interest in medicinal chemistry. Recent studies highlight its role in creating potential anticancer agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutics in precision medicine.

In addition to pharmaceuticals, 4-Amino-2-(trifluoromethyl)benzamide finds utility in agrochemical research. The trifluoromethyl group is a common feature in many pesticides and herbicides, contributing to improved efficacy and environmental stability. This has led to increased inquiries about its use in sustainable farming solutions, a trending topic in the wake of global food security challenges.

The synthesis of 4-Amino-2-(trifluoromethyl)benzamide typically involves multi-step organic reactions, including amidation and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing the industry's need for cost-effective and scalable production methods.

Market trends indicate a rising demand for fluorinated benzamide derivatives, driven by their expanding applications in life sciences and materials engineering. Companies specializing in fine chemicals and custom synthesis are increasingly listing 4-Amino-2-(trifluoromethyl)benzamide in their portfolios, catering to research institutions and industrial clients. The compound's niche market position is further strengthened by its relevance in AI-driven drug discovery, a hot topic in modern pharmaceutical innovation.

From a regulatory perspective, 4-Amino-2-(trifluoromethyl)benzamide is generally regarded as safe for research purposes when handled under standard laboratory conditions. However, users are advised to consult Safety Data Sheets (SDS) and adhere to proper storage guidelines to ensure compliance with occupational health standards.

In conclusion, 4-Amino-2-(trifluoromethyl)benzamide (CAS No. 934600-95-0) represents a compelling case study in the intersection of chemistry and applied sciences. Its multifaceted applications—from drug development to sustainable agriculture—underscore its importance in contemporary research. As scientific inquiries into fluorinated compounds and benzamide-based therapeutics continue to grow, this compound is poised to remain a key player in innovation-driven industries.